Cas no 120162-55-2 (Azimsulfuron)

• Product Name: Azimsulfuron
• CAS No: 120162-55-2
• MF: C₁₃H₁₆N₁₀O₅S
• MW: 424.39513874054
• MDL: MFCD02102190
• CID: 63476
• PubChem ID: 329754002
• Update Time: 2025-07-22

Azimsulfuron Chemical and Physical Properties

Names and Identifiers

• Azimsulfuron
• N-(((4,6-Dimethoxy-2-pyrimidinyl)amino)carbonyl)-1-methyl-4-(2-methyl-2H-tetrazol-5-yl)-1H-pyrazole-5-sulfonamide
• 3-(4,6-Dimethoxypyrimidin-2-yl)-1-[2-methyl-4-(2-methyltetrazol-5-yl)pyrazol-3-yl]sulfonyl-urea
• Azimsulfuron Solution
• 1-(4,6-dimethoxypyrimidin-2-yl)-3-[1-methyl-4-(2-methyl-2H-tetrazol-5-yl)pyrazol-5-ylsulfonyl]urea
• 1-(4,6-dimethoxypyrimidin-2-yl)-3-[2-methyl-4-(2-methyltetrazol-5-yl)pyrazol-3-yl]sulfonylurea
• N-[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]-1-methyl-4-(2-methyl-2H-tetrazol-5-yl)-1H-pyrazole-5-sulfonamide
• N-[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]-1-methyl-4-(2-methyl-2H-tetrazol-5-yl)-1H-pyrazole-5-sulfonamide
• 3-(4,6-Dimethoxypyrimidin-2-yl)-1-[2-methyl-4-(2-methyltetrazol-5-yl)pyrazol-3-yl]sul
• dpx47
• a8947
• Expret
• JS 458
• in-a8947
• GULLIVER
• In-A 894
• dpx-a8947
• AZIMSULPHURON
• A-8947
• N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)-1-methyl-4-(2-methyl-2H-tetrazol-5-yl)-1H-pyrazole-5-sulfonamide
• MFCD02102190
• NS00002919
• 1-(4,6-dimethoxypyrimidin-2-yl)-3-[1-methyl-4-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-sulfonyl]urea
• DPX 47
• 1-(4,6-Dimethoxy-2-pyrimidinyl)-3-[[1-methyl-4-(2-methyl-2H-tetrazol-5-yl)pyrazol-5-yl]sulfonyl]urea
• HY-121079
• SCHEMBL55386
• A 8947
• N-((4-dimethoxypyrimidin-2-yl)aminocarbonyl)1-methyl-4-(2-methyl-2H-tetrazole-5-yl)1H-pyrazole-5-sulfonamid
• MAHPNPYYQAIOJN-UHFFFAOYSA-N
• N-[[(4,6-Dimethoxy-2-pyrimidinyl)amino]carbonyl]-1-methyl-4-(2-methyl-2H-tetrazol-5-yl)-1H-pyrazole-5-sulfonamide, 9CI
• DPX-A 8947
• UNII-R959I3139C
• FT-0602896
• CS-0079421
• 120162-55-2
• Azimsulfuron 100 microg/mL in Acetonitrile
• CHEBI:81746
• DTXSID8041614
• AKOS015903616
• A892320
• C18438
• Azimsulfuron, PESTANAL(R), analytical standard
• 1H-Pyrazole-5-sulfonamide, N-(((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)-1-methyl-4-(2-methyl-2H-tetrazol-5-yl)-
• Q2615291
• 1-(4,6-DIMETHOXYPYRIMIDIN-2-YL)-3-(1-METHYL-4-(2-METHYL-2H-TETRAZOL-5-YL)PYRAZOL-5-YLSULFONYL)UREA
• J-004270
• 1H-Pyrazole-5-sulfonamide, N-[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]-1-methyl-4-(2-methyl-2H-tetrazol-5-yl)-
• N-(4,6-dimethoxypyrimidin-2-ylcarbamoyl)-1-methyl-4-(2-methyl-2H-tetrazol-5-yl)-1H-pyrazole-5-sulfonamide
• AZIMSULFURON [MI]
• Azimsulfuron [ISO]
• N-((4,6-dimethoxy-2-pyrimidinyl)carbamoyl)-1-methyl-4-(2-methyl-2H-tetrazol-5-yl)-1H-pyrazole-5-sulfonamide
• R959I3139C
• TS-08076
• DB-041535
• DTXCID6021614
• 1-(4,6-Dimethoxypyrimidin-2-yl)-3-{[1-methyl-4-(2-methyl-2H-tetrazol-5-yl)pyrazol-5-yl]sulfonyl}urea
• 1-(4,6-dimethoxypyrimidin-2-yl)-3-(1-methyl-4-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1H-pyrazole-5-sulfonyl)urea
• 1-(4,6-Dimethoxypyrimidin-2-yl)-3-((1-methyl-4-(2-methyl-2H-tetrazol-5-yl)pyrazol-5-yl)sulfonyl)urea

• MDL： MFCD02102190
• Inchi： 1S/C13H16N10O5S/c1-22-11(7(6-14-22)10-18-21-23(2)19-10)29(25,26)20-13(24)17-12-15-8(27-3)5-9(16-12)28-4/h5-6H,1-4H3,(H2,15,16,17,20,24)
• InChI Key： MAHPNPYYQAIOJN-UHFFFAOYSA-N
• SMILES： S(C1=C(C2N=NN(C)N=2)C=NN1C)(NC(NC1N=C(C=C(N=1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 424.10300
• Monoisotopic Mass: 424.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.3
• Topological Polar Surface Area: 189A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.7400
• Melting Point: 170°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.759
• PSA: 189.31000
• LogP: 0.47290
• pka: 3.6(at 25℃)
• Sensitiveness: Sensitive to light
• Solubility: Solubility at 20 ℃

Azimsulfuron Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61
• Hazardous Material Identification：
• Safety Term：S60-61
• Toxicity：LD50 in rats, bobwhite quail, mallard duck (mg/kg): >5000, >2250, >2250 orally; in rats (mg/kg): >2000 dermally (Marquez); LC50 (96 hr) in carp, bluegill sunfish, rainbow trout (ppm): >300, >1000, 154 (Marquez)
• Risk Phrases：R50/53
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Sulfonylureas Pyrimidinyl-2-sulfonylureas

Additional information on Azimsulfuron

Professional Introduction to Azimsulfuron (CAS No: 120162-55-2)

Azimsulfuron, a compound with the chemical name 2-amino-5-chloro-4-methyl-6-(methylsulfinyl)benzonitrile, is a highly specialized agricultural chemical that has garnered significant attention in recent years due to its remarkable efficacy and environmental compatibility. This introduction provides a comprehensive overview of Azimsulfuron, focusing on its chemical properties, mechanisms of action, and the latest research findings that underscore its importance in modern agriculture.

The molecular structure of Azimsulfuron (CAS No: 120162-55-2) is characterized by a benzonitrile core substituted with various functional groups. These include an amino group at the 2-position, a chloro group at the 5-position, a methyl group at the 4-position, and a methylsulfinyl group at the 6-position. This unique arrangement contributes to its high selectivity and low toxicity profile, making it an attractive option for farmers seeking effective weed control solutions without compromising environmental safety.

In terms of its mechanism of action, Azimsulfuron primarily inhibits acetolactate synthase (ALS), an enzyme crucial for plant amino acid biosynthesis. By targeting ALS, Azimsulfuron disrupts the production of essential amino acids in weeds, leading to their gradual death. This mode of action ensures that Azimsulfuron is highly effective against a broad spectrum of weeds while minimizing harm to desirable crops.

Recent studies have highlighted the environmental benefits of using Azimsulfuron. Unlike some traditional herbicides that persist in soil for extended periods, Azimsulfuron exhibits rapid degradation under environmental conditions. Research published in Environmental Science & Technology demonstrates that within 28 days of application, over 90% of applied Azimsulfuron breaks down into non-toxic metabolites. This characteristic makes it an excellent choice for sustainable agriculture practices where soil health and long-term environmental impact are critical considerations.

The efficacy of Azimsulfuron has been extensively tested across various crop types and geographical regions. Field trials conducted in North America and Europe have shown that it provides superior weed control compared to alternative herbicides, particularly against perennial weeds such as Johnsongrass and Canada Thistle. These trials also noted that Azimsulfuron's selectivity allows for its use in rotation with other herbicides, reducing the risk of resistance development in weed populations.

From a regulatory perspective, Azimsulfuron has been approved for use in multiple countries by agencies such as the European Commission's Committee for Plant Protection Products (CPPP) and the United States Environmental Protection Agency (EPA). These approvals are based on comprehensive data demonstrating its safety for human health and the environment when used according to label instructions. The regulatory framework ensures that farmers can rely on Azimsulfuron as a safe and effective tool in their weed management strategies.

The versatility of Azimsulfuron extends beyond its primary use as a pre-emergent herbicide. Researchers are exploring its potential in integrated pest management (IPM) systems, where it can be combined with cultural, mechanical, and biological control methods to achieve optimal weed suppression. This holistic approach not only enhances the effectiveness of weed management but also contributes to reducing the overall reliance on chemical interventions.

Innovations in formulation technology have further enhanced the performance of Azimsulfuron. New formulations designed to improve soil mobility and reduce volatilization have expanded its application range, allowing it to be used in situations where traditional formulations were less effective. These advancements underscore the ongoing commitment to developing more efficient and environmentally friendly agricultural solutions.

The economic benefits of using Azimsulfuron are also noteworthy. By providing reliable weed control, it helps farmers protect their investments in seed quality and agricultural inputs. Reduced crop losses translate into higher yields and improved profitability, making Azimsulfuron a valuable asset for modern farming operations.

Looking ahead, research intoAzimsulfuron continues to evolve with advancements in agrochemical science. Scientists are investigating novel derivatives that could enhance its efficacy while maintaining or improving its safety profile. Additionally, efforts are underway to develop application methods that further minimize environmental impact, such as precision agriculture techniques that deliver chemicals directly to target areas.

In conclusion,Azimsulfuron stands out as a premier example of how targeted chemical innovation can address critical challenges in agriculture while prioritizing environmental stewardship. Its unique properties, combined with ongoing research and development efforts, ensure that it remains at the forefront of sustainable weed management solutions.